Cas no 136293-86-2 (N-Methylazetidin-3-amine dihydrochloride)

• Product Name: N-Methylazetidin-3-amine dihydrochloride
• CAS No: 136293-86-2
• Molecular Formula: C₄H₁₂Cl₂N₂
• Molecular Weight: 159.0575
• MDL: MFCD09264395
• CID: 858574
• PubChem ID: 22121158

N-Methylazetidin-3-amine dihydrochloride Properties

Names and Identifiers

• 3-(Methylamino)azetidine 2HCl
• N-Methylazetidin-3-amine dihydrochloride
• N-Methyl-3-azetidinamine dihydrochloride
• N-methylazetidin-3-amine-2HCl
• 3-(METHYLAMINO)AZETIDINE DIHYDROCHLORIDE
• AK158168
• N-Methylazetidin-3-amine diHCl
• KBKDCBZELBBQQI-UHFFFAOYSA-N
• 3-methylaminoazetidine dihydrochloride
• SB11241
• N-methylazetidin-3-amine;dihydrochloride
• OR317192
• AX8265147
• AB0000542
• N-Methylazetidin-3-amine--hydroge
• N-Methyl-3-aminoazetidine Dihydrochloride
• trans-N-Methylazetidin-3-amine dihydrochloride
• EN300-1168574
• DTXSID00622600
• DB-240683
• 136293-86-2
• N-Methylazetidin-3-amine--hydrogen chloride (1/2)
• MFCD09264395
• N-Methyl-3-azetidinamine 2HCl
• N-Methylazetidin-3-aminedihydrochloride
• DS-9330
• AKOS024262377
• SY098452
• SCHEMBL7011143
• 133891-77-7
• CS-0043910

• MDL： MFCD09264395
• InChIKey： KBKDCBZELBBQQI-UHFFFAOYSA-N
• Inchi： 1S/C4H10N2.2ClH/c1-5-4-2-6-3-4;;/h4-6H,2-3H2,1H3;2*1H
• SMILES： Cl[H].Cl[H].N1([H])C([H])([H])C([H])(C1([H])[H])N([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 158.03796
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.038
• Heavy Atom Count: 8
• Complexity: 40.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 24.1

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines